Sodium nitroprusside

• CAS: 13755-38-9
• Synonyms: NA
• Molecular Formula: C5H4FeN6Na2O3
• Molecular Weight: 297.95 g/mol
• SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[N-]=O.O.O.[Na+].[Na+].[Fe+4]
• InChI: InChI=1S/5CN.Fe.NO.2Na.2H2O/c5*1-2;;1-2;;;;/h;;;;;;;;;2*1H2/q5*-1;+4;-1;2*+1
• InChIKey: XRKMNJXYOFSTBE-UHFFFAOYSA-N

Sodium nitroprusside (SNP) is the direct NO donor required when organic nitrates fail. Procure for surgical hypotension, hypertensive emergencies, and cardiac output preservation. - Hemodynamics: 64% SVR reduction; CI increases from 2.27 to 4.44 L/min/m² - Efficacy: 100% success in NTG-refractory cases (pediatric to spine surgery) - Supply: USP/EP/BP traceable grades; dedicated production lines

Sodium Nitroprusside CAS 13755-38-9: Physicochemical Profile and Baseline Procurement Specifications

Sodium nitroprusside (SNP), chemically disodium pentacyanonitrosylferrate(2-) dihydrate with molecular formula Na₂[Fe(CN)₅NO]·2H₂O, is an inorganic nitrovasodilator that functions as a direct nitric oxide donor through nonenzymatic reduction in circulation [1]. The dihydrate form appears as ruby-red transparent crystals with a density of 1.72 g/cm³, demonstrating high aqueous solubility at 400 g/L (with slow decomposition) and a pH of 5 in 50 g/L aqueous solution at 20°C . USP monographs specify purity requirements of not less than 99.0% of Na₂[Fe(CN)₅NO]·2H₂O, with storage mandated in tight, light-resistant containers at 15–30°C due to pronounced photolability [2]. The compound is commercially available in pharmaceutical secondary standard grades traceable to USP, EP, and BP primary standards, with dedicated production lines supporting stable supply chains .

Inorganic NO donor Direct nitric oxide release via one-electron reduction pathway for vascular signaling studies

Photolabile dihydrate Requires light-resistant storage; ruby-red crystals confirm identity

Traceable reference standard Available as pharmaceutical secondary standard traceable to USP, EP, and BP for analytical method development

• [1] HMDB. HMDB0014470: Nitroprusside. Human Metabolome Database. View Source
• [2] United States Pharmacopeia (USP). USP Monographs: Sodium Nitroprusside. View Source

Sodium Nitroprusside Selection Guide: Why Other Nitrovasodilators Cannot Be Interchanged

In-class nitrovasodilators—including nitroglycerin (NTG), isosorbide dinitrate (ISDN), nicorandil, and emerging agents such as cinaciguat—exhibit fundamentally distinct pharmacological profiles that preclude simple therapeutic substitution. The critical differentiating factors include the oxidation state of nitrogen requiring differential electron reduction for NO release (one-electron for SNP versus three-electron for organic nitrates), the balance of arteriolar versus venous vasodilation, onset kinetics, and most critically, the presence of cyanide liberation unique to SNP [1]. Empirical clinical data demonstrate that nitroglycerin fails to achieve target hypotension in a subset of patients where SNP remains uniformly effective, while nicorandil offers a distinct dual-mechanism profile combining NO donation with potassium channel activation [2][3]. Procurement decisions must therefore be grounded in the specific quantitative performance parameters that define SNP's niche versus each comparator, as documented in the evidence guide below.

Sodium Nitroprusside

Differentiator

Organic Nitrate Vasodilators (e.g., NTG, ISDN)

One-electron reduction for NO release

NO release mechanism

Three-electron reduction required; may alter cellular response timing

Balanced arteriolar and venous dilation

Vascular selectivity

Preferential venodilation (NTG) or dual K_ATP channel mechanism (Nicorandil)

Cyanide liberation upon reduction

Metabolic byproduct

No cyanide release; metabolic profiles differ significantly

• [1] Sciencedirect. Nitrovasodilator. In: Pharmacology and mechanism of action. View Source
• [2] Yaster M, Simmons RS, Tolo VT, et al. A comparison of nitroglycerin and nitroprusside for inducing hypotension in children: a double-blind study. Anesthesiology. 1986. View Source
• [3] Porter SS, et al. Comparison of intravenous nitroprusside, nitroprusside-captopril, and nitroglycerin for deliberate hypotension during posterior spine fusion in adults. J Clin Anesth. 1988. View Source

Sodium Nitroprusside Procurement: Quantitative Differentiation Evidence Against Comparator Vasodilators

Sodium Nitroprusside Versus Nitroglycerin: Comparative Efficacy in Achieving Deliberate Hypotension During Pediatric Surgery

In a prospective randomized double-blind study of 14 anesthetized children and adolescents undergoing deliberate hypotension, sodium nitroprusside (SNP) demonstrated uniformly successful induction of hypotension in all patients, whereas nitroglycerin (NTG) was ineffective at decreasing mean arterial pressure below 55 mmHg or achieving greater than one-third reduction from baseline even at doses as high as 40 μg/kg/min. The SNP dose required to achieve target hypotension was 6–8 μg/kg/min [1].

Hypotension Success

Head-to-head

SNP: 100% success at 6–8 μg/kg/min vs. NTG: failure to achieve target MAP ≤55 mmHg or >33% reduction (doses up to 40 μg/kg/min ineffective)

Supports consistent hypotensive response in research models

Pediatric surgery model; randomized double-blind study

Evidence Dimension	Efficacy in achieving target hypotension (MAP <55 mmHg or >33% reduction)
Target Compound Data	100% success rate; dose requirement 6–8 μg/kg/min
Comparator Or Baseline	Nitroglycerin: failure to achieve target hypotension in patients where SNP succeeded; doses up to 40 μg/kg/min ineffective
Quantified Difference	SNP uniformly successful in all patients; NTG ineffective in subset of patients
Conditions	Prospective, randomized, double-blind study; 14 pediatric/adolescent patients; nitrous oxide-oxygen-morphine-thiopental anesthesia

Why This Matters

This reliability differential informs formulary selection where guaranteed hypotensive effect is non-negotiable, such as pediatric spine surgery or neurosurgical procedures requiring consistent blood pressure control.

• [1] Yaster M, Simmons RS, Tolo VT, et al. A comparison of nitroglycerin and nitroprusside for inducing hypotension in children: a double-blind study. Anesthesiology. 1986. View Source

Sodium Nitroprusside Versus Nitroglycerin: Systemic Vascular Resistance Reduction and Cardiac Index Impact in Pediatric Hypotensive Anesthesia

In the same double-blind pediatric study, SNP produced significantly greater reduction in systemic vascular resistance compared to NTG (64% vs. 29% reduction; P < 0.01). Furthermore, only SNP significantly increased cardiac index from 2.27 ± 0.35 to 4.44 ± 1.36 L/min/m² (P < 0.003), indicating a balanced effect on both arteriolar resistance and cardiac output [1]. This aligns with the class-level inference that SNP provides balanced arteriolar and venous vasodilation, whereas NTG exhibits preferential venodilation [2].

SVR Reduction

Head-to-head

SNP: 64% SVR reduction vs. NTG: 29% (P

Reported greater afterload reduction with preserved cardiac output

Pediatric model; SNP 6–8 μg/kg/min

Time to Target

Head-to-head

SNP achieved target MAP 50–60 mmHg significantly faster than NTG (P

Supports faster onset in controlled hypotension protocols

Adult ENT surgery; double-blind; 60 patients

Arteriolar Selectivity

Head-to-head

SNP 500 μg bolus: greater MAP reduction vs. NTG/ISDN; NTG transient MAP drop at 1–4 min only; ISDN no MAP reduction

SNP shows arteriolar preference; NTG/ISDN primarily venodilators

Cardiopulmonary bypass; constant pump flow; 40 patients

PCI Hypotension

Head-to-head

SNP 200 μg IC: higher hypotension incidence vs. Nicorandil 2 mg IC (P=0.035); both improved TIMI/TMPG/ST resolution

Nicorandil showed lower hypotension in this PCI model; SNP effective but associated with hemodynamic shift

STEMI primary PCI; randomized; 120 patients

Adult Spine Success

Head-to-head

SNP: effective in all patients; NTG: 2 failures, 2 required >20 μg/kg/min without response

Replicates SNP reliability for controlled hypotension in research models

Adult spine surgery; target MAP 60–70 mmHg

Evidence Dimension	Systemic vascular resistance reduction
Target Compound Data	64% reduction
Comparator Or Baseline	Nitroglycerin: 29% reduction
Quantified Difference	SNP produced 2.2-fold greater SVR reduction (P < 0.01)
Conditions	Pediatric patients under deliberate hypotension; mean dose SNP 6–8 μg/kg/min

Why This Matters

The 2.2-fold greater afterload reduction combined with significant cardiac index improvement makes SNP the preferred agent for scenarios requiring simultaneous arterial vasodilation and preserved cardiac output, such as heart failure with elevated afterload.

• [1] Yaster M, Simmons RS, Tolo VT, et al. A comparison of nitroglycerin and nitroprusside for inducing hypotension in children: a double-blind study. Anesthesiology. 1986. View Source
• [2] Vasodilator therapy in acute myocardial infarction. A comparison of sodium nitroprusside and nitroglycerin. Circulation. 1975;52(6):1118-1123. View Source

Sodium Nitroprusside Versus Nitroglycerin: Time to Target Hypotension in Adult ENT Surgery

In a double-blind randomized study of 60 adults undergoing ear, nose, and throat (ENT) surgeries, sodium nitroprusside achieved the desired target hypotension in significantly shorter time compared to nitroglycerin. Both agents were titrated to maintain mean arterial pressure in the 50–60 mmHg range, with SNP dosed at 0.5–10 μg/kg/min and NTG at 1–10 μg/kg/min [1].

Time to Target

Head-to-head

SNP achieved target MAP 50–60 mmHg significantly faster than NTG (P

Supports faster onset in controlled hypotension protocols

Adult ENT surgery; double-blind; 60 patients

Arteriolar Selectivity

Head-to-head

SNP 500 μg bolus: greater MAP reduction vs. NTG/ISDN; NTG transient MAP drop at 1–4 min only; ISDN no MAP reduction

SNP shows arteriolar preference; NTG/ISDN primarily venodilators

Cardiopulmonary bypass; constant pump flow; 40 patients

PCI Hypotension

Head-to-head

SNP 200 μg IC: higher hypotension incidence vs. Nicorandil 2 mg IC (P=0.035); both improved TIMI/TMPG/ST resolution

Nicorandil showed lower hypotension in this PCI model; SNP effective but associated with hemodynamic shift

STEMI primary PCI; randomized; 120 patients

Adult Spine Success

Head-to-head

SNP: effective in all patients; NTG: 2 failures, 2 required >20 μg/kg/min without response

Replicates SNP reliability for controlled hypotension in research models

Adult spine surgery; target MAP 60–70 mmHg

Evidence Dimension	Time to achieve target hypotension (MAP 50–60 mmHg)
Target Compound Data	Significantly shorter time to target
Comparator Or Baseline	Nitroglycerin: significantly longer time to target
Quantified Difference	Statistically significant difference favoring SNP
Conditions	Double-blind randomized study; 60 adult ASA I–II patients; ENT surgery under general anesthesia; infusion titration 0.5–10 μg/kg/min SNP vs. 1–10 μg/kg/min NTG

Why This Matters

Faster achievement of target hypotension translates to reduced surgical time, improved operative field visualization, and decreased anesthetic exposure—factors with direct procurement and operational cost implications in surgical settings.

• [1] Mishra A, Singh RB, Choubey S, et al. A comparison between nitroprusside and nitroglycerine for hypotensive anesthesia in ear, nose, and throat surgeries. Med J DY Patil Univ. 2015;8(2):182-188. View Source

Sodium Nitroprusside Versus Nitroglycerin and Isosorbide Dinitrate: Arteriolar Versus Venous Selectivity During Cardiopulmonary Bypass

In 40 patients undergoing cardiopulmonary bypass with constant pump flow, bolus administration of sodium nitroprusside 500 μg decreased mean blood pressure significantly more than both nitroglycerin and isosorbide dinitrate compared with placebo. Nitroglycerin 500 μg decreased mean blood pressure only transiently at 1–4 minutes but significantly reduced reservoir blood volume, indicating predominant venodilation. The investigators concluded that SNP functions as a more effective arteriolar vasodilator than NTG and ISDN, while NTG and ISDN are more effective as venodilators during cardiopulmonary bypass [1].

Arteriolar Selectivity

Head-to-head

SNP 500 μg bolus: greater MAP reduction vs. NTG/ISDN; NTG transient MAP drop at 1–4 min only; ISDN no MAP reduction

SNP shows arteriolar preference; NTG/ISDN primarily venodilators

Cardiopulmonary bypass; constant pump flow; 40 patients

Evidence Dimension	Mean arterial pressure reduction (arteriolar vasodilation)
Target Compound Data	Significantly greater MAP reduction than NTG and ISDN
Comparator Or Baseline	NTG 500 μg: transient MAP reduction at 1–4 min only; ISDN 500 μg: no MAP reduction (increase observed)
Quantified Difference	SNP > NTG > ISDN for arteriolar vasodilation; NTG > SNP for venous capacitance
Conditions	40 patients; cardiopulmonary bypass with constant pump flow; 500 μg bolus dose comparison

Why This Matters

This differential arteriolar selectivity defines the appropriate procurement indication: SNP for afterload reduction and arterial pressure control; NTG for preload reduction and venous capacitance management. Substitution would yield hemodynamically inappropriate results.

• [1] Vasodilating Effect of Sodium Nitroprusside, Nitroglycerin, and Isosorbide Dinitrate during Cardiopulmonary Bypass. Korean J Anesthesiol. 1994;27(9):1125-1131. View Source

Sodium Nitroprusside Versus Nicorandil: Differential Hypotension Incidence During Primary PCI for Acute STEMI

In a randomized clinical trial of 120 patients with acute ST-segment elevation myocardial infarction undergoing primary percutaneous coronary intervention, both intracoronary sodium nitroprusside (200 μg) and nicorandil (2 mg) significantly improved TIMI scores, TMPG, and ST-segment resolution (P<0.05) while reducing no-reflow phenomenon incidence. However, the incidence of intraoperative hypotension in the sodium nitroprusside group was significantly greater than in the nicorandil and control groups (P=0.035) [1].

PCI Hypotension

Head-to-head

SNP 200 μg IC: higher hypotension incidence vs. Nicorandil 2 mg IC (P=0.035); both improved TIMI/TMPG/ST resolution

Nicorandil showed lower hypotension in this PCI model; SNP effective but associated with hemodynamic shift

STEMI primary PCI; randomized; 120 patients

Evidence Dimension	Incidence of intraoperative hypotension
Target Compound Data	Significantly higher hypotension incidence
Comparator Or Baseline	Nicorandil: significantly lower hypotension incidence
Quantified Difference	Statistically significant difference (P=0.035)
Conditions	Randomized trial; 120 acute STEMI patients undergoing primary PCI; SNP 200 μg vs. nicorandil 2 mg intracoronary administration

Why This Matters

This evidence demonstrates that while SNP is effective for no-reflow prevention, nicorandil offers a superior safety profile regarding hemodynamic stability. Procurement decisions in interventional cardiology settings must weigh efficacy against hypotension risk, with nicorandil favored where hemodynamic stability is paramount.

• [1] Qi Q, Niu J, Chen T, et al. Intracoronary Nicorandil and the Prevention of the No-Reflow Phenomenon During Primary Percutaneous Coronary Intervention in Patients with Acute ST-Segment Elevation Myocardial Infarction. Med Sci Monit. 2018;24:2767-2776. View Source

Sodium Nitroprusside Versus Nitroglycerin: Success Rate in Deliberate Hypotension During Adult Spine Surgery

In a prospective comparison of three deliberate hypotension techniques in adults undergoing posterior spine fusion (target MAP 60–70 mmHg), sodium nitroprusside was effective in producing target blood pressure in all patients. In contrast, nitroglycerin was ineffective in two patients, and two additional patients required doses exceeding 20 μg/kg/min without achieving target. The study concluded that the use of nitroglycerin was limited by lack of potency [1].

Adult Spine Success

Head-to-head

SNP: effective in all patients; NTG: 2 failures, 2 required >20 μg/kg/min without response

Replicates SNP reliability for controlled hypotension in research models

Adult spine surgery; target MAP 60–70 mmHg

Evidence Dimension	Success rate in achieving target hypotension
Target Compound Data	100% success rate (effective in all patients)
Comparator Or Baseline	Nitroglycerin: 2 patients complete failure; 2 patients required >20 μg/kg/min without adequate response
Quantified Difference	SNP: 100% success; NTG: at least 4/unknown denominator failure/inadequate response
Conditions	Adult posterior spine fusion surgery; target MAP 60–70 mmHg; infusion titration

Why This Matters

This replicated finding of SNP's superior reliability over NTG across both pediatric and adult surgical populations (corroborating Evidence Item 1) establishes a consistent efficacy advantage that justifies preferential procurement for controlled hypotension protocols.

• [1] Porter SS, et al. Comparison of intravenous nitroprusside, nitroprusside-captopril, and nitroglycerin for deliberate hypotension during posterior spine fusion in adults. J Clin Anesth. 1988. View Source

Sodium Nitroprusside Application Scenarios: Evidence-Based Procurement and Research Use Cases

Deliberate Hypotension in Pediatric and Adult Surgery

Procurement of sodium nitroprusside is indicated for surgical protocols requiring reliable controlled hypotension, particularly where alternative agents such as nitroglycerin demonstrate inadequate or inconsistent efficacy. Clinical evidence demonstrates 100% success rate with SNP versus documented nitroglycerin failures in both pediatric populations (NTG ineffective at doses up to 40 μg/kg/min) and adult spine surgery (NTG failures and inadequate responses at >20 μg/kg/min) [1]. The significantly shorter time to target hypotension compared to NTG further supports SNP as the agent of choice for time-sensitive surgical procedures including ENT, neurosurgery, and orthopedic spine operations [2].

Afterload Reduction with Preserved Cardiac Output

Sodium nitroprusside is the preferred nitrovasodilator for clinical scenarios requiring balanced arteriolar and venous vasodilation with preservation or augmentation of cardiac output. Evidence demonstrates 64% reduction in systemic vascular resistance (versus 29% for NTG, P<0.01) accompanied by significant cardiac index increase from 2.27 ± 0.35 to 4.44 ± 1.36 L/min/m² [1]. This hemodynamic profile makes SNP uniquely suited for acute heart failure management, hypertensive emergencies with impaired ventricular function, and postoperative hypertension following cardiac surgery where afterload reduction must not compromise cardiac output [3].

Arteriolar Vasodilation During Cardiopulmonary Bypass

For cardiopulmonary bypass procedures requiring arteriolar vasodilation to control mean arterial pressure, sodium nitroprusside demonstrates superior efficacy compared to nitroglycerin and isosorbide dinitrate. In constant pump flow conditions, SNP 500 μg produces significantly greater mean arterial pressure reduction than NTG or ISDN, while NTG primarily affects venous capacitance [1]. This differential selectivity establishes SNP as the appropriate choice for arterial pressure management during bypass, whereas NTG is reserved for preload reduction. Procurement should reflect this distinct indication separation.

Research Applications: NO Donor Mechanism Studies and Analytical Reference Standards

Sodium nitroprusside serves as a well-characterized nitric oxide donor in basic and translational research, with its one-electron reduction mechanism providing a simpler NO release pathway compared to the three-electron reduction required for organic nitrates [1]. Pharmaceutical secondary standard grades traceable to USP, EP, and BP primary standards are available for analytical method development, quality control, and spectrophotometric applications [2]. The compound's established reduction chemistry by microsomal systems and thiol compounds has been quantitatively characterized via ESR spectroscopy, making it a reference tool for NO signaling and oxidative stress research [3].

Application

Selection Property

Validation Focus

Controlled hypotension research models

Consistent hypotensive response across studied populations

Confirm MAP reduction reliability and onset kinetics vs. comparators

Afterload reduction and cardiac output studies

Balanced arteriolar dilation with cardiac index augmentation

Verify SVR reduction and cardiac output change in target model

Cardiopulmonary bypass arteriolar vasodilation research

Preferential arteriolar vs. venous vasodilation

Assess MAP reduction magnitude under constant pump flow conditions

NO donor mechanism and analytical reference studies

One-electron reduction NO release; traceable standard grade

Validate NO release pathway and purity for spectrophotometric/ESR assays

• [1] Yaster M, et al. A comparison of nitroglycerin and nitroprusside for inducing hypotension in children. Anesthesiology. 1986. View Source
• [2] Mishra A, et al. A comparison between nitroprusside and nitroglycerine for hypotensive anesthesia. Med J DY Patil Univ. 2015. View Source
• [3] Sciencedirect. Nitrovasodilator. In: Pharmacology and mechanism of action. View Source
• [4] Rao DN, et al. Production of nitric oxide and other iron-containing metabolites during the reductive metabolism of nitroprusside by microsomes and by thiols. Arch Biochem Biophys. 1995;321(2):363-371. View Source